Cas no 2171770-18-4 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-methylhexanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-methylhexanoic acid
• CAS No: 2171770-18-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5774158
• PubChem ID: 165748100
• Update Time: 2025-10-29

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-5-methylhexanoic acid
• EN300-1492459
• 2171770-18-4
• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-methylhexanoic acid

• Inchi： 1S/C26H32N2O5/c1-16(2)12-13-23(25(30)31)28-24(29)17(3)14-27-26(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22-23H,12-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： AWVMWAMAZOMLPF-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)C(NC(C(=O)O)CCC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-methylhexanoic acid

Introduction to Compound CAS No. 2171770-18-4: 2-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-methylhexanoic Acid

The compound with CAS No. 2171770-18-4, known as 2-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-5-methylhexanoic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a tertiary amine, and a carboxylic acid functional group. The presence of these functional groups makes this compound versatile and suitable for applications in drug delivery systems, polymer chemistry, and advanced materials.

Recent studies have highlighted the importance of Fmoc-containing compounds in peptide synthesis and protection strategies. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In the case of CAS No. 2171770-18-4, the Fmoc group is attached to a tertiary amine, which adds another layer of complexity to its structure. This unique arrangement allows for potential applications in the development of novel bioactive molecules and advanced materials.

The tertiary amine in this compound plays a crucial role in determining its chemical reactivity and physical properties. The presence of the methyl groups on the nitrogen atom increases the steric hindrance around the amine, which can influence its interaction with other molecules. This steric effect is particularly important in drug design, where it can affect the molecule's ability to bind to target proteins or enzymes.

The carboxylic acid functional group at the end of the hexanoic acid chain provides this compound with acidic properties, making it suitable for reactions that involve carboxylation or esterification. This functionality can be exploited in the synthesis of biodegradable polymers or as a precursor for more complex molecules.

Recent advancements in synthetic chemistry have enabled researchers to synthesize compounds like CAS No. 2171770-18-4 with greater precision and efficiency. The use of modern catalytic systems and green chemistry principles has reduced the environmental impact of these syntheses while maintaining high yields and purity levels.

In terms of applications, this compound has shown promise in the field of drug delivery systems. The combination of an Fmoc group and a tertiary amine allows for controlled release mechanisms, where the Fmoc group can be cleaved under specific conditions to release bioactive molecules. This property makes it an attractive candidate for targeted drug delivery applications.

Furthermore, the biocompatibility of this compound has been studied extensively, with results indicating that it exhibits low toxicity and excellent stability in physiological environments. These characteristics make it suitable for use in biomedical applications such as tissue engineering and regenerative medicine.

The synthesis of CAS No. 2171770-18-4 involves a multi-step process that combines peptide coupling techniques with traditional organic synthesis methods. The key steps include the formation of the Fmoc-amino acid intermediate, followed by coupling with the tertiary amine-containing substrate. The final step involves purification using chromatographic techniques to ensure high purity levels.

Recent research has also explored the use of this compound as a building block for constructing more complex molecules with tailored properties. By modifying the substituents on the Fmoc group or altering the length of the hexanoic acid chain, researchers can fine-tune the physical and chemical properties of this compound to suit specific applications.

In conclusion, CAS No. 2171770-18-4 represents a significant advancement in organic chemistry, offering a versatile platform for developing novel materials and bioactive molecules. Its unique structure, combined with recent breakthroughs in synthetic methods and application development, positions this compound as a valuable tool in various scientific disciplines.